3-cyano-N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)benzamide

• IUPAC Name: 3-cyano-N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]benzamide
• InChI: InChI=1S/C18H17FN4O2/c19-14-10-21-18(22-11-14)25-16-6-4-15(5-7-16)23-17(24)13-3-1-2-12(8-13)9-20/h1-3,8,10-11,15-16H,4-7H2,(H,23,24)
• InChI Key: XBNVPQPSOZHMCD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=CC=CC(=C2)C#N)OC3=NC=C(C=N3)F
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol

Description

3-cyano-N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)benzamide is a novel compound that has been synthesized and extensively studied for its potential applications in scientific research. This compound is known to exhibit potent biological activity and has been shown to have a significant impact on various physiological processes.

Scientific Research Applications

Colorimetric Sensing Applications

A study on N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives synthesized through direct acylation reactions explored their solid-state properties and solution-phase hydrogen bonding interactions. Notably, one derivative demonstrated a drastic color transition in response to fluoride anion, attributed to a deprotonation-enhanced intramolecular charge transfer mechanism. This finding suggests potential applications in colorimetric sensing for anions in solutions, highlighting the role of cyano and benzamide functionalities in sensor design (Younes et al., 2020).

Anticancer and Antifolate Properties

Research into anticancer properties of similar compounds, such as the study on 5,10-ethano-5,10-dideazaaminopterin, reveals the synthesis of novel deazaaminopterin analogues demonstrating potency against certain cancer cells, hinting at the therapeutic potential of related compounds in oncology. This underscores the relevance of structural modifications in pyrimidine and benzamide derivatives for enhancing antitumor activity (Degraw et al., 1992).

Molecular Docking and NLO Properties

Another study focused on the synthesis and computational analysis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide derivatives. These compounds were investigated for their non-linear optical (NLO) properties and molecular docking analyses, particularly their interactions with the colchicine binding site of tubulin, which may contribute to anticancer activity. This research highlights the importance of cyano and amide functionalities in the development of compounds with potential NLO applications and as anticancer agents (Jayarajan et al., 2019).

COX-2 Inhibition and Anticancer Screening

A study on pyrimidine-5-carbonitriles as COX-2 inhibitors encompassed the design, synthesis, and evaluation of cyanopyrimidine hybrids for their COX-2 inhibitory and anticancer activities. The results demonstrated potent activity of certain derivatives, comparable to or better than existing therapeutic agents, indicating the significance of cyano and benzamide groups in the development of new anticancer and anti-inflammatory drugs (Al-Ghulikah et al., 2022).